1-Chloro-2-diazonio-3-ethoxy-3-oxoprop-1-en-1-olate

• IUPAC Name: ethyl 3-chloro-2-diazo-3-oxopropanoate
• InChI: InChI=1S/C5H5ClN2O3/c1-2-11-5(10)3(8-7)4(6)9/h2H2,1H3
• InChI Key: FSZBIEMCMJRRHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=[N+]=[N-])C(=O)Cl
• Molecular Formula: C5H5ClN2O3
• DSSTOX Substance ID: DTXSID00853119
• Molecular Weight: 176.56 g/mol
• CAS No.: 57072-87-4

Description

1-Chloro-2-diazonio-3-ethoxy-3-oxoprop-1-en-1-olate is a chemical compound with the molecular formula C5H5ClN2O3 It is known for its unique structure, which includes a diazonium group, an ethoxy group, and a chloro substituent

Preparation Methods

The synthesis of 1-chloro-2-diazonio-3-ethoxy-3-oxoprop-1-en-1-olate typically involves the reaction of ethyl 3-chloro-2-diazo-3-oxopropanoate with appropriate reagents under controlled conditions . The reaction conditions often require an inert atmosphere and specific temperature controls to ensure the stability of the diazonium group. Industrial production methods may involve large-scale synthesis using similar reaction pathways but optimized for higher yields and purity.

Chemical Reactions Analysis

1-Chloro-2-diazonio-3-ethoxy-3-oxoprop-1-en-1-olate undergoes various chemical reactions, including:

Substitution Reactions: The diazonium group can be replaced by other nucleophiles, leading to the formation of different substituted products.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Coupling Reactions: The diazonium group can participate in coupling reactions to form azo compounds.

Common reagents used in these reactions include reducing agents like sodium borohydride, oxidizing agents like potassium permanganate, and nucleophiles like amines and phenols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Chloro-2-diazonio-3-ethoxy-3-oxoprop-1-en-1-olate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound’s reactivity makes it useful in labeling and modifying biomolecules.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-chloro-2-diazonio-3-ethoxy-3-oxoprop-1-en-1-olate involves the reactivity of the diazonium group. This group can undergo substitution reactions, leading to the formation of new compounds. The molecular targets and pathways involved depend on the specific application and the nature of the substituents introduced during the reactions.

Comparison with Similar Compounds

Similar compounds to 1-chloro-2-diazonio-3-ethoxy-3-oxoprop-1-en-1-olate include:

Ethyl 3-chloro-2-diazo-3-oxopropanoate: A precursor in the synthesis of the target compound.

Diazoacetyl chloride: Another diazonium compound with similar reactivity.

Ethyl diazomalonyl chloride: A related compound with a diazonium group and similar applications.